Cas no 70956-02-4 (1-Deoxynojirimycin)

1-Deoxynojirimycin structure
1-Deoxynojirimycin structure
Product Name:1-Deoxynojirimycin
CAS No:70956-02-4
MF:C6H13NO4
MW:163.171722173691
CID:95040
PubChem ID:1374
Update Time:2025-04-18

1-Deoxynojirimycin Chemical and Physical Properties

Names and Identifiers

    • 1-Deoxynojirimycin
    • (2R,3R,4R,5S)-2-(Hydroxymethyl)-3,4,5-piperidinetriol
    • 70956-02-4
    • 1oim
    • 2-(hydroxymethyl)piperidine-3,4,5-triol
    • FT-0694346
    • Migalasta
    • DTXSID50864871
    • NCGC00162154-01
    • SCHEMBL19628194
    • BCP08136
    • NCGC00015383-02
    • LXBIFEVIBLOUGU-UHFFFAOYSA-N
    • DUVOGLUSTAT; Moranoline; deoxynojirimycin
    • CHEMBL11510
    • 1-Deoxygalactonojirimycin (DGJ)
    • SB47592
    • 1,5-Dideoxy-1,5-imino-D-glucitol, 9CI
    • Antibiotic S-GI
    • NOJ
    • SCHEMBL2163281
    • SY032317
    • NCGC00015383-03
    • PD056777
    • Lopac0_000444
    • BCP15236
    • SDCCGSBI-0050429.P002
    • BDBM113762
    • HMS3865G03
    • NCI60_020666
    • 1-Deoxy-Nojirimycin
    • Duvoglustat (hydrochloride)
    • FT-0665842
    • 2-hydroxymethyl-3,4,5-trihydroxypiperidine
    • Duvoglustat pound>>BAY-h-5955 pound>>D-1-Deoxynojirimycin pound>>1-dNM pound>>Moranoline
    • CCG-204536
    • LS-13202
    • SCHEMBL21104989
    • Inchi: 1S/C6H13NO4/c8-2-3-5(10)6(11)4(9)1-7-3/h3-11H,1-2H2
    • InChI Key: LXBIFEVIBLOUGU-UHFFFAOYSA-N
    • SMILES: OC1C(C(CNC1CO)O)O

Computed Properties

  • Exact Mass: 163.08445790g/mol
  • Monoisotopic Mass: 163.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -2.3
  • Topological Polar Surface Area: 93Ų

Experimental Properties

  • LogP: -1.80

1-Deoxynojirimycin Related Literature

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